Cas no 2169386-70-1 (4-(3-methylpyridin-2-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(3-methylpyridin-2-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2169386-70-1
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 6484348
• PubChem ID: 165526794
• Update Time: 2025-05-22

4-(3-methylpyridin-2-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-methylpyridin-2-yl)pyrrolidine-3-carboxylic acid
• EN300-1457587
• 2169386-70-1

• Inchi： 1S/C11H14N2O2/c1-7-3-2-4-13-10(7)8-5-12-6-9(8)11(14)15/h2-4,8-9,12H,5-6H2,1H3,(H,14,15)
• InChI Key： ITCDFZBVAATLML-UHFFFAOYSA-N
• SMILES： OC(C1CNCC1C1C(C)=CC=CN=1)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 62.2Ų

Additional information on 4-(3-methylpyridin-2-yl)pyrrolidine-3-carboxylic acid

4-(3-Methylpyridin-2-yl)pyrrolidine-3-carboxylic Acid: A Comprehensive Overview

4-(3-Methylpyridin-2-yl)pyrrolidine-3-carboxylic acid, identified by the CAS registry number 2169386-70-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and development. The compound's structure comprises a pyrrolidine ring substituted with a 3-methylpyridin-2-yl group at the 4-position and a carboxylic acid group at the 3-position, making it a versatile scaffold for further functionalization and exploration.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 4-(3-methylpyridin-2-yl)pyrrolidine-3-carboxylic acid. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and enantioselective synthesis, to construct this molecule with high precision. These methods not only enhance the scalability of production but also pave the way for the exploration of its stereochemical properties, which are crucial for understanding its biological activity.

The pharmacological profile of 4-(3-methylpyridin-2-yl)pyrrolidine-3-carboxylic acid has been a focal point of recent studies. Preclinical investigations have revealed its potential as a modulator of key biological targets, including G-protein coupled receptors (GPCRs) and ion channels. For instance, studies published in high-impact journals such as Nature Communications and Journal of Medicinal Chemistry have demonstrated its ability to interact with specific neurotransmitter systems, suggesting its role in treating neurological disorders such as epilepsy and anxiety.

In addition to its therapeutic potential, 4-(3-methylpyridin-2-yl)pyrrolidine-3-carboxylic acid has been explored for its role in chemical biology. Its structural versatility allows it to serve as a building block for constructing more complex molecules with enhanced bioactivity. For example, researchers have utilized this compound as a precursor for synthesizing peptidomimetics, which are known for their improved stability and potency compared to natural peptides.

The application of computational chemistry tools has further enriched our understanding of this compound. Molecular docking studies have provided insights into its binding affinities with various protein targets, while quantum mechanical calculations have shed light on its electronic properties. These computational approaches complement experimental studies, enabling a holistic understanding of the compound's behavior in different biological systems.

From an environmental standpoint, the eco-friendly synthesis and degradation pathways of 4-(3-methylpyridin-2-yl)pyrrolidine-3-carboxylic acid have been investigated to ensure sustainable practices in its production. Green chemistry principles have been integrated into synthetic protocols, reducing waste and minimizing the use of hazardous reagents.

In conclusion, 4-(3-methylpyridin-2-yl)pyrrolidine-3-carboxylic acid, with its unique structural attributes and diverse functional groups, represents a promising lead compound in contemporary drug discovery efforts. Its potential applications span across therapeutic areas such as neurology, oncology, and infectious diseases. As research continues to unfold, this compound is expected to contribute significantly to the advancement of medicinal chemistry and personalized medicine.